Cas no 102504-82-5 (1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(2-(p-fluorophenyl)-m-dioxan-2-yl)propyl)-3-methyl-1-phenyl-)

• Product Name: 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(2-(p-fluorophenyl)-m-dioxan-2-yl)propyl)-3-methyl-1-phenyl-
• CAS No: 102504-82-5
• MF: C₂₇H₃₄FN₃O₃
• MW: 467.575570583344
• CID: 1134163
• PubChem ID: 24847098
• Update Time: 2025-04-20

1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(2-(p-fluorophenyl)-m-dioxan-2-yl)propyl)-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro(4.5)decan-4-one, 8-(3-(2-(p-fluorophenyl)-m-dioxan-2-yl)propyl)-3-methyl-1-phenyl-
• 8-[3-[2-(4-fluorophenyl)-1,3-dioxan-2-yl]propyl]-3-methyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• DTXSID90145217
• BRN 0597786
• 5-26-04-00115 (Beilstein Handbook Reference)
• 102504-82-5

• Inchi： 1S/C27H34FN3O3/c1-29-21-31(24-7-3-2-4-8-24)26(25(29)32)14-17-30(18-15-26)16-5-13-27(33-19-6-20-34-27)22-9-11-23(28)12-10-22/h2-4,7-12H,5-6,13-21H2,1H3
• InChI Key： GWHRFLWYZCVADI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(CCCN2CCC3(C(N(C)CN3C3C=CC=CC=3)=O)CC2)OCCCO1

Computed Properties

• Exact Mass: 467.25862
• Monoisotopic Mass: 467.25842012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• PSA: 45.25